Cas no 37060-74-5 (4-(chloromethyl)-N-methyl-1,3-thiazol-2-amine hydrochloride)

4-(chloromethyl)-N-methyl-1,3-thiazol-2-amine hydrochloride structure
37060-74-5 structure
Product Name:4-(chloromethyl)-N-methyl-1,3-thiazol-2-amine hydrochloride
CAS No:37060-74-5
MF:C5H7ClN2S
MW:162.640478372574
MDL:MFCD14702857
CID:1069995
PubChem ID:20402165
Update Time:2025-04-20

4-(chloromethyl)-N-methyl-1,3-thiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(Chloromethyl)-N-methylthiazol-2-amine
    • 4-(Chloromethyl)-N-methyl-1,3-thiazol-2-amine hydrochloride
    • 2-methylamino-4-chloromethylthiazole
    • AKOS005173896
    • SCHEMBL1860420
    • 4-(chloromethyl)-N-methyl-1,3-thiazol-2-amine
    • 37060-74-5
    • YSYILILRFKOSMG-UHFFFAOYSA-N
    • STL428851
    • ALBB-012944
    • 2-thiazolamine, 4-(chloromethyl)-N-methyl-, hydrochloride
    • 4-(chloromethyl)-N-methyl-1,3-thiazol-2-amine hydrochloride
    • MDL: MFCD14702857
    • Inchi: 1S/C5H7ClN2S/c1-7-5-8-4(2-6)3-9-5/h3H,2H2,1H3,(H,7,8)
    • InChI Key: YSYILILRFKOSMG-UHFFFAOYSA-N
    • SMILES: ClCC1=CSC(=N1)NC

Computed Properties

  • Exact Mass: 162.00201
  • Monoisotopic Mass: 162.0018471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 91
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 795.9±60.0 °C at 760 mmHg
  • Flash Point: 435.1±32.9 °C
  • PSA: 24.92
  • Vapor Pressure: 0.0±6.0 mmHg at 25°C

4-(chloromethyl)-N-methyl-1,3-thiazol-2-amine hydrochloride Security Information

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